6-methoxy-7-(2-methoxyethoxy)quinolin-4(1H)-one

• CAS RN: 127285-96-5
• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol
• IUPAC Name: 6-methoxy-7-(2-methoxyethoxy)-1H-quinolin-4-one
• InChI: InChI=1S/C13H15NO4/c1-16-5-6-18-13-8-10-9(7-12(13)17-2)11(15)3-4-14-10/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
• InChI Key: PMGQJTPRQCFDDH-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C2C(=O)C=CNC2=C1)OC

Description

6-methoxy-7-(2-methoxyethoxy)quinolin-4(1H)-one is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-methoxy-3-(2-methoxyethoxy)aniline (5 g, 25.3 mmol) and diethyl ethoxymethylenemalonate (6 ml, 30 mmol) was heated at 110° C. for 30 minutes. Phenyl ether (5 ml) was added and the mixture was heated at 240° C. for 6 hours. The mixture was allowed to cool and diluted with petroleum ether. The resulting solid was collected by filtration and purified by reverse phase chromatography on a Diaion (trade mark of Mitsubishi) HP20SS resin column eluting with acetonitrile/water (40/60) to give 6-methoxy-7-(2-methoxyethoxy)-1,4-dihydroquinolin-4-one (500 mg, 8%).